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Compound of Interest

Compound Name: 1-(4-Methylbenzyl)azetidine

Cat. No.: B15332866 Get Quote

A Technical Guide to 1-(4-Methylbenzyl)azetidine
This technical guide provides a comprehensive overview of 1-(4-Methylbenzyl)azetidine,

including its chemical identity, structure, and relevant scientific context for researchers,

scientists, and drug development professionals. While specific experimental data for this

particular compound is limited in publicly available literature, this document consolidates

established knowledge on its nomenclature, structure, and the broader significance of the

azetidine scaffold in medicinal chemistry.

Chemical Identity and Structure
The compound 1-(4-Methylbenzyl)azetidine is a derivative of azetidine, a four-membered

saturated heterocycle containing a nitrogen atom.

IUPAC Name: 1-[(4-methylphenyl)methyl]azetidine

Synonyms: 1-(p-tolyl)methylazetidine

Chemical Structure:

The structure consists of an azetidine ring where the nitrogen atom is substituted with a 4-

methylbenzyl group.
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Physicochemical Data
Specific experimental physicochemical data for 1-[(4-methylphenyl)methyl]azetidine, such as

melting point, boiling point, and solubility, are not readily available in the cited literature.

However, for context, the properties of the parent compound, azetidine, are provided below.[1]

[2]

Property Value

Molecular Formula C₃H₇N

Molar Mass 57.09 g/mol

Appearance Colorless liquid

Density 0.847 g/cm³ at 25 °C

Boiling Point 61 to 62 °C

Solubility in Water Miscible

pKa (conjugate acid) 11.29

Synthesis Protocols
While a specific, detailed experimental protocol for the synthesis of 1-[(4-

methylphenyl)methyl]azetidine was not found in the surveyed literature, a general and widely

applicable method for the synthesis of N-substituted azetidines involves the alkylation of

azetidine with a suitable benzyl halide. A representative protocol for a similar transformation is

described below.

General Experimental Protocol: Synthesis of N-Arylmethyl Azetidines
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This protocol is adapted from general methods for the N-alkylation of cyclic amines.

Materials:

Azetidine

4-Methylbenzyl bromide (or chloride)

A suitable base (e.g., potassium carbonate, triethylamine)

A suitable solvent (e.g., acetonitrile, dimethylformamide)

Diethyl ether or ethyl acetate for extraction

Magnesium sulfate or sodium sulfate for drying

Silica gel for column chromatography

Procedure:

To a solution of azetidine (1.2 equivalents) in acetonitrile (10 mL) is added potassium

carbonate (2.0 equivalents).

The mixture is stirred at room temperature, and a solution of 4-methylbenzyl bromide (1.0

equivalent) in acetonitrile (5 mL) is added dropwise.

The reaction mixture is stirred at room temperature for 12-24 hours, or until thin-layer

chromatography (TLC) indicates the consumption of the starting material.

The reaction mixture is filtered to remove the inorganic base.

The solvent is removed under reduced pressure.

The residue is partitioned between water and diethyl ether (or ethyl acetate).

The organic layer is separated, washed with brine, and dried over anhydrous magnesium

sulfate.
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The solvent is evaporated, and the crude product is purified by flash column chromatography

on silica gel to afford the desired 1-(4-methylbenzyl)azetidine.

Logical Workflow for the Synthesis of 1-[(4-methylphenyl)methyl]azetidine:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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